3-bromo-4-tert-butyl-1,2,5-oxadiazole 2-oxide

• IUPAC Name: 3-bromo-4-tert-butyl-2-oxido-1,2,5-oxadiazol-2-ium
• InChI: InChI=1S/C6H9BrN2O2/c1-6(2,3)4-5(7)9(10)11-8-4/h1-3H3
• InChI Key: DWVMZLFOLCLBRR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NO[N+](=C1Br)[O-]
• Molecular Formula: C6H9BrN2O2
• Molecular Weight: 221.05 g/mol
• CAS RN: 415712-01-5

Description

3-bromo-4-tert-butyl-1,2,5-oxadiazole 2-oxide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is a heterocyclic organic compound that contains an oxadiazole ring and a bromine atom attached to it. The tert-butyl group is also attached to the oxadiazole ring, which gives this compound its distinctive properties.

Mechanism of Action

The mechanism of action of 3-bromo-4-tert-butyl-1,2,5-oxadiazole 2-oxide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cancer development. This compound has also been shown to induce apoptosis, which is a process of programmed cell death that is essential for the removal of damaged or abnormal cells.
Biochemical and Physiological Effects
Studies have shown that 3-bromo-4-tert-butyl-1,2,5-oxadiazole 2-oxide has significant biochemical and physiological effects. This compound has been shown to reduce inflammation and oxidative stress, which are two processes that are involved in the development of many diseases. It has also been shown to inhibit the growth and proliferation of cancer cells, making it a promising anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-4-tert-butyl-1,2,5-oxadiazole 2-oxide in lab experiments is its relatively simple synthesis method. This compound is also relatively stable and can be stored for long periods of time without significant degradation. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are many potential future directions for the research on 3-bromo-4-tert-butyl-1,2,5-oxadiazole 2-oxide. One potential direction is the development of new therapeutic agents based on this compound. Researchers could also investigate the potential of this compound as a treatment for other diseases such as diabetes and cardiovascular disease. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and to identify any potential side effects or toxicity.
Conclusion
In conclusion, 3-bromo-4-tert-butyl-1,2,5-oxadiazole 2-oxide is a compound that has gained significant attention in the field of scientific research due to its unique properties. This compound has been extensively studied for its potential as a therapeutic agent, and has shown promising results in the treatment of many diseases. While there are still many questions to be answered about the mechanism of action and potential side effects of this compound, the future of research in this area looks promising.

Synthesis Methods

The synthesis of 3-bromo-4-tert-butyl-1,2,5-oxadiazole 2-oxide involves the reaction of tert-butyl hydrazine with 3-bromo-4-chloro-5-hydroxy-1,2,5-oxadiazole. The reaction takes place in the presence of a base such as sodium hydroxide or potassium hydroxide. The resulting product is then treated with hydrogen peroxide to obtain 3-bromo-4-tert-butyl-1,2,5-oxadiazole 2-oxide. This synthesis method is relatively simple and efficient, making it a popular choice for researchers.

Scientific Research Applications

3-bromo-4-tert-butyl-1,2,5-oxadiazole 2-oxide has been extensively studied in the field of medicinal chemistry due to its potential as a therapeutic agent. This compound has been shown to possess significant anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential as an anti-tumor agent and as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.